molecular formula C10H7BrClNO B8539760 5-Bromo-3-chloro-1-methoxyisoquinoline

5-Bromo-3-chloro-1-methoxyisoquinoline

Cat. No.: B8539760
M. Wt: 272.52 g/mol
InChI Key: HHABSPLZXXFNDP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

5-Bromo-3-chloro-1-methoxyisoquinoline is a useful research compound. Its molecular formula is C10H7BrClNO and its molecular weight is 272.52 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C10H7BrClNO

Molecular Weight

272.52 g/mol

IUPAC Name

5-bromo-3-chloro-1-methoxyisoquinoline

InChI

InChI=1S/C10H7BrClNO/c1-14-10-6-3-2-4-8(11)7(6)5-9(12)13-10/h2-5H,1H3

InChI Key

HHABSPLZXXFNDP-UHFFFAOYSA-N

Canonical SMILES

COC1=C2C=CC=C(C2=CC(=N1)Cl)Br

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 5-bromo-1,3-dichloroisoquinoline (580 mg, 2.1 mmol) and NaOMe (0.5 M in MeOH, 5.0 mL, 2.5 mmol) was heated at 70° C. for one hour. The mixture was poured into water then extracted with EtOAc. The organic layer was dried over Na2SO4, filtered, then concentrated to afford the title compound: 1H NMR (500 MHz, CDCl3): δ 8.23 (d, J=9.0 Hz, 1H), 7.96 (d, J=7.5 Hz, 1H); 7.65 (s, 1H), 7.39 (t, J=8.5 Hz, 1H), 4.20 (s, 3H). LC6: 3.86 min. (M+H) 272.
Quantity
580 mg
Type
reactant
Reaction Step One
Name
NaOMe
Quantity
5 mL
Type
reactant
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Two

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